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N-[[(3E)-4-oxo-3-(5-propan-2-yl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-1,5-dien-1-yl]carbamothioyl]-2,2-diphenylacetamide N-[[(3E)-4-oxo-3-(5-propan-2-yl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-1,5-dien-1-yl]carbamothioyl]-2,2-diphenylacetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0989085
InChI: InChI=1S/C31H27N3O3S/c1-19(2)22-13-16-27-25(17-22)33-30(37-27)24-18-23(14-15-26(24)35)32-31(38)34-29(36)28(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-19,28,33H,1-2H3,(H2,32,34,36,38)/b30-24+
SMILES: CC(C)C1=CC2=C(C=C1)OC(=C3C=C(C=CC3=O)NC(=S)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5)N2
Molecular Formula: C31H27N3O3S
Molecular Weight: 521.6 g/mol

N-[[(3E)-4-oxo-3-(5-propan-2-yl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-1,5-dien-1-yl]carbamothioyl]-2,2-diphenylacetamide

CAS No.:

Cat. No.: VC0989085

Molecular Formula: C31H27N3O3S

Molecular Weight: 521.6 g/mol

* For research use only. Not for human or veterinary use.

N-[[(3E)-4-oxo-3-(5-propan-2-yl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-1,5-dien-1-yl]carbamothioyl]-2,2-diphenylacetamide -

Specification

Molecular Formula C31H27N3O3S
Molecular Weight 521.6 g/mol
IUPAC Name N-[[(3E)-4-oxo-3-(5-propan-2-yl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-1,5-dien-1-yl]carbamothioyl]-2,2-diphenylacetamide
Standard InChI InChI=1S/C31H27N3O3S/c1-19(2)22-13-16-27-25(17-22)33-30(37-27)24-18-23(14-15-26(24)35)32-31(38)34-29(36)28(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-19,28,33H,1-2H3,(H2,32,34,36,38)/b30-24+
Standard InChI Key VXYFHOYMDYVFCP-BGABXYSRSA-N
Isomeric SMILES CC(C)C1=CC2=C(C=C1)O/C(=C/3\C=C(C=CC3=O)NC(=S)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5)/N2
SMILES CC(C)C1=CC2=C(C=C1)OC(=C3C=C(C=CC3=O)NC(=S)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5)N2
Canonical SMILES CC(C)C1=CC2=C(C=C1)OC(=C3C=C(C=CC3=O)NC(=S)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5)N2

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